Mal-amido-PEG8-TFP ester
Overview
Description
Mal-amido-PEG8-TFP ester is a PEG linker containing a maleimide and TFP ester end group . It has a molecular weight of 740.7 g/mol and a molecular formula of C32H44F4N2O13 .
Synthesis Analysis
Mal-amido-PEG8-TFP ester is a PEG-based PROTAC linker that can be used in the synthesis of PROTACs . The maleimide group is known for its ability to react specifically with sulfhydryl (-SH) groups, while the TFP ester group can react with primary amines (-NH2) to form stable amide bonds .Molecular Structure Analysis
The Mal-amido-PEG8-TFP ester molecule contains a total of 96 bond(s). There are 52 non-H bond(s), 11 multiple bond(s), 32 rotatable bond(s), 5 double bond(s), 6 aromatic bond(s), 1 five-membered ring(s), 1 six-membered ring(s), 1 ester(s) (aliphatic), 1 secondary amide(s) (aliphatic), 1 imide(s) (-thio) and 8 ether(s) (aliphatic) .Chemical Reactions Analysis
The maleimide group in Mal-amido-PEG8-TFP ester is reactive with thiols between pH 6.5 and 7.5. The TFP ester can react with primary amine groups and is also less susceptible to undergo hydrolysis compared to NHS ester .Physical And Chemical Properties Analysis
Mal-amido-PEG8-TFP ester has a molecular weight of 740.7 g/mol and a molecular formula of C32H44F4N2O13 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
PEG Linker
“Mal-amido-PEG8-TFP ester” is a PEG linker . PEG linkers are used in drug delivery systems to improve the solubility, stability, and half-life of drugs . The hydrophilic PEG chains increase the water solubility of a compound in aqueous media . Longer PEG chains have improved water solubility relative to shorter PEG chains .
Maleimide-Thiol Reaction
The maleimide group in “Mal-amido-PEG8-TFP ester” readily reacts with thiols between pH 6.5 and 7.5 to form S-C bonds . This property is used in bioconjugation, where maleimide groups are used to attach biomolecules to surfaces or to other biomolecules .
TFP Ester-Amine Reaction
The TFP ester end group in “Mal-amido-PEG8-TFP ester” can react with primary amine groups . This reaction is less susceptible to undergo hydrolysis compared to NHS ester . This property is useful in peptide synthesis and protein labeling .
PROTAC Linker
“Mal-amido-PEG8-TFP ester” is a PEG-based PROTAC linker . PROTACs (Proteolysis Targeting Chimeras) are a class of drugs that work by recruiting an E3 ubiquitin ligase to tag a specific protein for degradation . The use of “Mal-amido-PEG8-TFP ester” in the synthesis of PROTACs allows for the selective degradation of target proteins .
Drug Solubility Enhancement
The hydrophilic PEG chains in “Mal-amido-PEG8-TFP ester” can increase the water solubility of a compound in aqueous media . This property is beneficial in drug formulation, as it can improve the bioavailability of drugs that are poorly soluble in water .
Stability Improvement
The PEG chains in “Mal-amido-PEG8-TFP ester” can improve the stability of compounds . This is particularly useful in the development of biopharmaceuticals, where stability is a critical factor .
Mechanism of Action
Target of Action
The primary targets of Mal-amido-PEG8-TFP ester are proteins with thiol groups and primary amine groups . The compound contains a maleimide group that is reactive with thiols, and a TFP ester that can react with primary amine groups .
Mode of Action
Mal-amido-PEG8-TFP ester is a PEG-based PROTAC linker . PROTACs (Proteolysis-Targeting Chimeras) are bifunctional molecules that bind to the target protein and an E3 ubiquitin ligase . This forms a ternary complex, leading to the ubiquitination and subsequent degradation of the target protein . The maleimide group of Mal-amido-PEG8-TFP ester reacts with thiols between pH 6.5 and 7.5, and the TFP ester reacts with primary amine groups .
Biochemical Pathways
The action of Mal-amido-PEG8-TFP ester involves the ubiquitin-proteasome system . This system is responsible for protein degradation within the cell . By forming a complex with the target protein and an E3 ubiquitin ligase, Mal-amido-PEG8-TFP ester facilitates the tagging of the target protein with ubiquitin . The ubiquitin-tagged protein is then recognized and degraded by the proteasome .
Pharmacokinetics
The compound’s peg (polyethylene glycol) base is known to increase water solubility, which could potentially enhance bioavailability .
Result of Action
The result of Mal-amido-PEG8-TFP ester’s action is the selective degradation of target proteins . This can lead to changes in cellular processes depending on the function of the degraded protein .
Action Environment
The action of Mal-amido-PEG8-TFP ester is influenced by the pH of the environment . The reactivity of the maleimide group with thiols is optimal between pH 6.5 and 7.5 . Additionally, the stability of the TFP ester, which reacts with primary amine groups, is greater than that of NHS esters, making it less susceptible to hydrolysis .
Safety and Hazards
In case of skin contact with Mal-amido-PEG8-TFP ester, it is recommended to wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. If irritation persists, seek medical attention. In case of eye contact, wash with copious amounts of water for at least 15 minutes. Assure adequate flushing of the eyes by separating the eyelids with fingers. If irritation persists, seek medical attention. In case of inhalation, remove to fresh air. In severe cases or if symptoms persist, seek medical attention. In case of ingestion, seek medical attention .
Future Directions
properties
IUPAC Name |
(2,3,5,6-tetrafluorophenyl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H44F4N2O13/c33-24-23-25(34)31(36)32(30(24)35)51-29(42)4-7-43-9-11-45-13-15-47-17-19-49-21-22-50-20-18-48-16-14-46-12-10-44-8-5-37-26(39)3-6-38-27(40)1-2-28(38)41/h1-2,23H,3-22H2,(H,37,39) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQFZOPSEPCSFQQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)N(C1=O)CCC(=O)NCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)OC2=C(C(=CC(=C2F)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H44F4N2O13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
740.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Mal-amido-PEG8-TFP ester | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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